Cas no 528570-55-0 (2,6-Dibromo-4,4-dihexyl-4H-cyclopenta1,2-b:5,4-b'dithiophene)

2,6-Dibromo-4,4-dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene is a brominated derivative of cyclopentadithiophene (CPDT), a key building block in organic electronic materials. The dibromo functionalization enhances its reactivity for cross-coupling reactions, making it valuable in synthesizing conjugated polymers and small molecules for optoelectronic applications. The dihexyl side chains improve solubility in organic solvents, facilitating solution-based processing. This compound is particularly useful in the development of organic semiconductors, photovoltaic materials, and light-emitting diodes (OLEDs), where its rigid fused-ring structure promotes high charge carrier mobility and tunable electronic properties. Its well-defined structure and synthetic versatility make it a preferred intermediate in advanced material research.
2,6-Dibromo-4,4-dihexyl-4H-cyclopenta1,2-b:5,4-b'dithiophene structure
528570-55-0 structure
Product Name:2,6-Dibromo-4,4-dihexyl-4H-cyclopenta1,2-b:5,4-b'dithiophene
CAS No:528570-55-0
MF:C21H28Br2S2
MW:504.385022163391
CID:1031095
PubChem ID:71085678
Update Time:2025-05-28

2,6-Dibromo-4,4-dihexyl-4H-cyclopenta1,2-b:5,4-b'dithiophene Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dibromo-4,4-dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene
    • 2,6-DIBROMO-4,4-DIHEXYL-4H-CYCLOPENTA[2,1-B:3,4-B']DITHIOPHENE
    • AS-50034
    • 4,10-dibromo-7,7-dihexyl-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene
    • SCHEMBL14148515
    • AKOS016845105
    • 528570-55-0
    • DTXSID50744144
    • 2,6-Dibromo-4,4-dihexyl-4H-cyclopenta[2,1-b
    • O10623
    • 4,10-DIBROMO-7,7-DIHEXYL-3,11-DITHIATRICYCLO[6.3.0.0(2),?]UNDECA-1(8),2(6),4,9-TETRAENE
    • MFCD16619321
    • CS-0435206
    • 2,6-Dibromo-4,4-dihexyl-4H-cyclopenta[1,2-b:5,4-b']bisthiophene
    • 2,6-Dibromo-4,4-dihexyl-4H-cyclopenta1,2-b:5,4-b'dithiophene
    • MDL: MFCD16619321
    • Inchi: 1S/C21H28Br2S2/c1-3-5-7-9-11-21(12-10-8-6-4-2)15-13-17(22)24-19(15)20-16(21)14-18(23)25-20/h13-14H,3-12H2,1-2H3
    • InChI Key: IHAAYZKQSBUSEO-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=C(C3=C(C=C(S3)Br)C2(CCCCCC)CCCCCC)S1

Computed Properties

  • Exact Mass: 503.99787g/mol
  • Monoisotopic Mass: 501.99992g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.3
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • Density: 1.380

2,6-Dibromo-4,4-dihexyl-4H-cyclopenta1,2-b:5,4-b'dithiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A169004527-1g
2,6-Dibromo-4,4-dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene
528570-55-0 95%
1g
$815.36 2023-09-01
TRC
D270595-25mg
2,6-Dibromo-4,4-dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene
528570-55-0
25mg
$ 225.00 2022-06-05
TRC
D270595-50mg
2,6-Dibromo-4,4-dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene
528570-55-0
50mg
$ 370.00 2022-06-05
TRC
D270595-100mg
2,6-Dibromo-4,4-dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene
528570-55-0
100mg
$ 585.00 2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1505876-100mg
2,6-Dibromo-4,4-dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene
528570-55-0 97%
100mg
¥452.00 2024-05-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1505876-250mg
2,6-Dibromo-4,4-dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene
528570-55-0 97%
250mg
¥708.00 2024-05-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1505876-1g
2,6-Dibromo-4,4-dihexyl-4H-cyclopenta[1,2-b:5,4-b']dithiophene
528570-55-0 97%
1g
¥2298.00 2024-05-10
Aaron
AR00E8RF-100mg
2,6-Dibromo-4,4-dihexyl-4H-cyclopenta[2,1-b
528570-55-0 97%
100mg
$56.00 2025-02-11
Aaron
AR00E8RF-250mg
2,6-Dibromo-4,4-dihexyl-4H-cyclopenta[2,1-b
528570-55-0 97%
250mg
$94.00 2025-02-11
Aaron
AR00E8RF-1g
2,6-Dibromo-4,4-dihexyl-4H-cyclopenta[2,1-b
528570-55-0 97%
1g
$244.00 2025-02-11
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.